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  4. (5Z)-5-[(3As,4S,5R,6aS)-4-(2-cyclohexylethynyl)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
(5Z)-5-[(3As,4S,5R,6aS)-4-(2-cyclohexylethynyl)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid (5Z)-5-[(3As,4S,5R,6aS)-4-(2-cyclohexylethynyl)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
Brand Name: Vulcanchem
CAS No.: 149639-79-2
VCID: VC0235845
InChI: InChI=1S/C21H30O3/c22-20-14-17-12-16(8-4-5-9-21(23)24)13-19(17)18(20)11-10-15-6-2-1-3-7-15/h8,15,17-20,22H,1-7,9,12-14H2,(H,23,24)/b16-8-/t17-,18+,19-,20+/m0/s1
SMILES: C1CCC(CC1)C#CC2C(CC3C2CC(=CCCCC(=O)O)C3)O
Molecular Formula: C12H9ClN4O4
Molecular Weight: 330.5 g/mol

(5Z)-5-[(3As,4S,5R,6aS)-4-(2-cyclohexylethynyl)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid

CAS No.: 149639-79-2

Main Products

VCID: VC0235845

Molecular Formula: C12H9ClN4O4

Molecular Weight: 330.5 g/mol

(5Z)-5-[(3As,4S,5R,6aS)-4-(2-cyclohexylethynyl)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid - 149639-79-2

CAS No. 149639-79-2
Product Name (5Z)-5-[(3As,4S,5R,6aS)-4-(2-cyclohexylethynyl)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
Molecular Formula C12H9ClN4O4
Molecular Weight 330.5 g/mol
IUPAC Name (5Z)-5-[(3aS,4S,5R,6aS)-4-(2-cyclohexylethynyl)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
Standard InChI InChI=1S/C21H30O3/c22-20-14-17-12-16(8-4-5-9-21(23)24)13-19(17)18(20)11-10-15-6-2-1-3-7-15/h8,15,17-20,22H,1-7,9,12-14H2,(H,23,24)/b16-8-/t17-,18+,19-,20+/m0/s1
Standard InChIKey IXOZOKPCBZHURA-IDCLTSITSA-N
Isomeric SMILES C1CCC(CC1)C#C[C@H]2[C@@H](C[C@H]3[C@@H]2C/C(=C\CCCC(=O)O)/C3)O
SMILES C1CCC(CC1)C#CC2C(CC3C2CC(=CCCCC(=O)O)C3)O
Canonical SMILES C1CCC(CC1)C#CC2C(CC3C2CC(=CCCCC(=O)O)C3)O
Synonyms 15,16,17,18,19,20-hexanol-13,14-dehydro-14-(1-cyclohexyl)-9a-methanoprostaglandin I2
MM 706
MM-706
PubChem Compound 6438884
Last Modified Nov 11 2021
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